Cas no 13351-73-0 (1-Methyl-1H-benzotriazole)

1-Methyl-1H-benzotriazole is a heterocyclic compound widely used as a corrosion inhibitor, particularly in cooling systems and metalworking fluids. Its molecular structure enables effective passivation of copper and its alloys, forming a protective layer that mitigates oxidative degradation. The compound exhibits high thermal stability and solubility in organic solvents, making it suitable for formulations requiring long-term performance. Additionally, it demonstrates compatibility with other additives, enhancing synergistic effects in multi-component systems. Its efficacy at low concentrations and resistance to hydrolysis contribute to its utility in industrial applications. 1-Methyl-1H-benzotriazole is also employed in electroplating and as a stabilizing agent in photographic developers.
1-Methyl-1H-benzotriazole structure
1-Methyl-1H-benzotriazole structure
Product Name:1-Methyl-1H-benzotriazole
CAS No:13351-73-0
MF:C7H7N3
MW:133.150580644608
MDL:MFCD00014572
CID:86917
PubChem ID:25902
Update Time:2025-10-29

1-Methyl-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-benzo[d][1,2,3]triazole
    • 1-Methyl-1H-benzotriazole
    • 1-Methylbenzotriazole
    • 1H-Benzotriazole,1-methyl
    • 1-Methyl-1,2,3-benzotriazole
    • 1-methyl-benzotriazole
    • benzotriazole acid methyl ester
    • EINECS 236-401-4
    • methyl benzotriazole
    • Methyl-1H-benzotriazole
    • N-1-methyl-benzotriazole
    • N-Methylbenzotriazole
    • 1-methyl-1h-benzotriazol
    • 1H-BENZOTRIAZOLE, METHYL-
    • 1H-Benzotriazole,1-methyl-
    • METHYLBENZOTRIAZOLE
    • 1H-Benzotriazole, 1-methyl-
    • 1-METHYLBENZOTRIAZOLE, 98+%
    • HXQHRUJXQJEGER-UHFFFAOYSA-N
    • 1-Methyl-1H-1,2,3-benzotriazole
    • 1H-1,2,3-benzotriazole, 1-methyl-
    • NSC11743
    • Cobratec TT 100
    • 3-N-methyl benzotriazole
    • Olin 53734
    • 1H-Benzotriazole, 1-methyl
    • 1-Methyl-1,3-benzotriazole
    • KSC492S9H
    • WLN: T56 BNNNJ B1
    • AS-10388
    • EN300-103132
    • AC-24250
    • DTXSID40158150
    • InChI=1/C7H7N3/c1-10-7-5-3-2-4-6(7)8-9-10/h2-5H,1H
    • CHEMBL3086212
    • MFCD00014572
    • 1-MeBT
    • SCHEMBL170155
    • 13351-73-0
    • CS-0132322
    • J-006391
    • UNII-SZL55XL4Y6
    • 1Me-BT
    • s10077
    • FT-0608022
    • BDBM50234617
    • 1-Me-BT
    • NS00000460
    • A806625
    • NSC 11743
    • Cobratec TT-100
    • BRN 0118900
    • 1-Methyl-1H-1,2,3-benzotriazole #
    • SY049539
    • AKOS003644485
    • NSC-11743
    • SZL55XL4Y6
    • BCP20547
    • Q63408764
    • M2121
    • 1MeBT
    • ALBB-027917
    • DB-019265
    • STK364417
    • 1-Methyl-1h-benzo[d][1,2,3]triazole;
    • MDL： MFCD00014572
    • Inchi： 1S/C7H7N3/c1-10-7-5-3-2-4-6(7)8-9-10/h2-5H,1H3
    • InChI Key： HXQHRUJXQJEGER-UHFFFAOYSA-N
    • SMILES： N1(C)C2C=CC=CC=2N=N1
    • BRN： 0118900

Computed Properties

  • Exact Mass: 133.06400
  • Monoisotopic Mass: 133.063997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 30.7

Experimental Properties

  • Color/Form: Crystalline white odorless powder
  • Density: 1.1873 (rough estimate)
  • Melting Point: 62.0 to 66.0 deg-C
  • Boiling Point: 155°C/17mmHg(lit.)
  • Flash Point: 117.4 °C
  • Refractive Index: 1.5341 (estimate)
  • PSA: 30.71000
  • LogP: 0.96830
  • λmax: 285(Cyclohexane)(lit.)
  • Solubility: Slightly soluble

1-Methyl-1H-benzotriazole Security Information

  • Safety Instruction： S22-S24/25
  • RTECS：DM1330000
  • HazardClass：IRRITANT
  • Safety Term：S22;S24/25

1-Methyl-1H-benzotriazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM158619-100g
1-Methylbenzotriazole
 13351-73-0 95+%
100g
 $443 2021-06-08
Fluorochem
018820-1g
1-Methylbenzotriazole
 13351-73-0 98%
1g
 ￡17.00 2022-03-01
Fluorochem
018820-5g
1-Methylbenzotriazole
 13351-73-0 98%
5g
 ￡54.00 2022-03-01
Fluorochem
018820-25g
1-Methylbenzotriazole
 13351-73-0 98%
25g
 ￡190.00 2022-03-01
Fluorochem
018820-100g
1-Methylbenzotriazole
 13351-73-0 98%
100g
 ￡475.00 2022-03-01
Apollo Scientific
OR936661-1g
1-Methylbenzotriazole
 13351-73-0 98%
1g
 £15.00 2025-03-21
Apollo Scientific
OR936661-5g
1-Methylbenzotriazole
 13351-73-0 98%
5g
 £16.00 2025-03-21
Apollo Scientific
OR936661-25g
1-Methylbenzotriazole
 13351-73-0 98%
25g
 £132.00 2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X18995-25g
1-Methyl-1H-benzotriazole
 13351-73-0 98%
25g
 ¥430.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X18995-100g
1-Methyl-1H-benzotriazole
 13351-73-0 98%
100g
 ¥1490.0 2024-07-18

1-Methyl-1H-benzotriazole Production Method

Production Method 1

54187-96-1 54187-96-1
120-94-5 120-94-5
13351-73-0 13351-73-0
88064-00-0 88064-00-0
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone
1.2 -
2.1 Solvents: Diphenyl ether
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 2

19213-23-1 19213-23-1
13351-73-0 13351-73-0
88064-00-0 88064-00-0
Reaction Conditions
1.1 Reagents: Acetonitrile
2.1 Solvents: Diphenyl ether
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 3

54187-96-1 54187-96-1
120-94-5 120-94-5
13351-73-0 13351-73-0
88064-00-0 88064-00-0
16584-05-7 16584-05-7
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone
1.2 -
2.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 4

127236-78-6 127236-78-6
13351-73-0 13351-73-0
88064-00-0 88064-00-0
Reaction Conditions
1.1 Solvents: Diphenyl ether
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 5

127236-78-6 127236-78-6
13351-73-0 13351-73-0
88064-00-0 88064-00-0
16584-05-7 16584-05-7
Reaction Conditions
1.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 6

19213-23-1 19213-23-1
13351-73-0 13351-73-0
88064-00-0 88064-00-0
16584-05-7 16584-05-7
Reaction Conditions
1.1 Reagents: Acetonitrile
2.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 7

95-14-7 95-14-7
13351-73-0 13351-73-0
86298-22-8 86298-22-8
Reaction Conditions
1.1 Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: Dimethylformamide ;  8 h, 95 °C; 95 °C → rt
Reference
N-Methylation of NH-Containing Heterocycles with Dimethyl Carbonate Catalyzed by TMEDA
Zhao, Sheng-Yin; et al, Synthetic Communications, 2012, 42(1), 128-135

1-Methyl-1H-benzotriazole Raw materials

1-Methyl-1H-benzotriazole Preparation Products

1-Methyl-1H-benzotriazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13351-73-0)1-Methyl-1H-benzotriazole
Order Number:A806625
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:45
Price ($):479.0/1677.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13351-73-0)1-Methyl-1H-benzotriazole, ≥ 98.0%
Order Number:LE17556
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

1-Methyl-1H-benzotriazole Related Literature

Related Categories

13351-73-0 (1-Methyl-1H-benzotriazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13351-73-0)1-Methyl-1H-benzotriazole
A806625
Purity:99%/99%
Quantity:100g/500g
Price ($):479.0/1677.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13351-73-0)1-Methyl-1H-benzotriazole, ≥ 98.0%
LE17556
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email